Cas no 69129-39-1 (2-Butoxybenzenesulfonyl chloride)

• Product Name: 2-Butoxybenzenesulfonyl chloride
• CAS No: 69129-39-1
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• MDL: MFCD18838446
• CID: 4716093
• Update Time: 2025-06-13

2-Butoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Butoxybenzene-1-sulfonyl chloride
• 2-Butoxybenzenesulfonyl chloride

• MDL： MFCD18838446
• Inchi： 1S/C10H13ClO3S/c1-2-3-8-14-9-6-4-5-7-10(9)15(11,12)13/h4-7H,2-3,8H2,1H3
• InChI Key： ZRYVOOWECOSERK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1OCCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-Butoxybenzenesulfonyl chloride

Professional Introduction to 2-Butoxybenzenesulfonyl chloride (CAS No. 69129-39-1)

2-Butoxybenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 69129-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural properties, characterized by a butoxy group attached to a benzenesulfonyl chloride moiety, make it a versatile building block for medicinal chemists and synthetic organic chemists.

The butoxybenzenesulfonyl chloride moiety is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, which are fundamental in the construction of complex molecular architectures. The sulfonyl chloride functional group introduces a highly reactive site that can be selectively modified to yield a wide range of derivatives, including sulfonamides, sulfonates, and other heterocyclic compounds. These derivatives have been extensively explored for their potential biological activities, making 2-butoxybenzenesulfonyl chloride a valuable reagent in drug discovery pipelines.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology and immunology. The demand for innovative sulfonyl chloride-based compounds has increased significantly, as they provide a scaffold for designing molecules with enhanced specificity and efficacy. For instance, researchers have leveraged the reactivity of 2-butoxybenzenesulfonyl chloride to synthesize novel inhibitors of enzymes involved in cancer cell proliferation and immune modulation. These efforts have been supported by advancements in computational chemistry and high-throughput screening techniques, which facilitate the rapid identification of promising candidates.

The synthetic utility of CAS No. 69129-39-1, or 2-butoxybenzenesulfonyl chloride, extends beyond pharmaceutical applications. It has also been employed in materials science, where sulfonyl chlorides are used to functionalize polymers and nanoparticles for drug delivery systems. The butoxy group enhances solubility and bioavailability, while the sulfonyl chloride moiety allows for further chemical modifications. Such innovations highlight the compound's broad applicability across multiple scientific disciplines.

Recent studies have demonstrated the role of 2-butoxybenzenesulfonyl chloride in the development of protease inhibitors, which are critical in treating viral infections and inflammatory diseases. The compound's ability to form stable adducts with nucleophilic residues in enzymes has been exploited to design molecules that disrupt pathogenic processes. For example, derivatives of butoxybenzenesulfonyl chloride have shown promise in inhibiting HIV protease and interleukin-17-producing cells, contributing to advancements in antiviral and anti-inflammatory therapies.

The chemical properties of CAS No 69129-39-1, or 2-butoxybenzenesulfonyl chloride, have also been investigated for their role in green chemistry initiatives. Researchers are increasingly focusing on sustainable synthetic routes that minimize waste and hazardous byproducts. The reactivity of this compound allows for efficient transformations under mild conditions, aligning with the principles of green chemistry. Additionally, its compatibility with biodegradable solvents has made it an attractive choice for environmentally conscious synthetic protocols.

In conclusion, 2-Butoxybenzenesulfonyl chloride (CAS No. 69129-39-1) represents a cornerstone compound in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it indispensable for designing novel therapeutic agents across various disease domains. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, driven by innovative synthetic methodologies and interdisciplinary collaborations.